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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

This technical guide provides a comprehensive overview of the experimental methodology for

determining the specific heat of the intermetallic compound Gadolinium Nickel Three (GdNi₃).

This document is intended for researchers, scientists, and professionals in the field of materials

science and drug development who are interested in the thermodynamic properties of rare-

earth-based materials. While specific experimental data for the heat capacity of GdNi₃ is not

readily available in the public domain, this guide outlines the established protocols for such

measurements, with a particular focus on the use of a Physical Property Measurement System

(PPMS).

Introduction to GdNi₃ and the Importance of Specific
Heat Measurement
GdNi₃ is a member of the rare-earth nickel intermetallic family. The magnetic properties of such

compounds are of significant interest due to the localized 4f electrons of the Gadolinium (Gd)

ions. One of the key thermodynamic parameters that provides insight into the magnetic and

lattice vibrational properties of a material is its specific heat capacity (Cₚ).

Specific heat measurements as a function of temperature are crucial for:

Identifying and characterizing phase transitions, particularly magnetic ordering temperatures.

Understanding the nature of magnetic ordering (e.g., ferromagnetic, antiferromagnetic).

Determining the Debye temperature, which is related to the lattice stiffness.
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Calculating thermodynamic quantities such as entropy and enthalpy.

Based on magnetic susceptibility measurements, GdNi₃ is known to exhibit a ferromagnetic

transition with a Curie temperature (T_C) of approximately 115 K[1]. A prominent anomaly,

typically lambda-shaped, is expected in the specific heat curve at this temperature, signifying

the second-order phase transition from a magnetically ordered (ferromagnetic) state to a

disordered (paramagnetic) state.

Experimental Protocol for Specific Heat
Measurement of GdNi₃
The following protocol details the steps for measuring the specific heat of a polycrystalline

GdNi₃ sample using the heat capacity option of a Quantum Design Physical Property

Measurement System (PPMS), a widely used platform for such studies.[2][3][4][5]

2.1. Sample Preparation

Synthesis: Polycrystalline GdNi₃ samples are typically synthesized by arc-melting

stoichiometric amounts of high-purity Gd (99.9% or better) and Ni (99.99% or better) in an

inert argon atmosphere. To ensure homogeneity, the resulting ingot should be flipped and

remelted several times.

Annealing: The as-cast ingot is then sealed in an evacuated quartz tube and annealed at a

temperature below its decomposition temperature of 1110°C for an extended period (e.g.,

one week) to promote phase purity and relieve internal stresses.

Characterization: The crystal structure and phase purity of the annealed sample should be

confirmed using powder X-ray diffraction (XRD).

Sample Mounting: A small, flat piece of the GdNi₃ sample (typically a few milligrams) is

carefully cut from the ingot. The mass of the sample must be accurately measured. The

sample is then affixed to the sample platform of the PPMS heat capacity puck using a

minimal amount of Apiezon N grease to ensure good thermal contact.

2.2. Measurement Procedure using PPMS (Relaxation Method)
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The PPMS employs a thermal relaxation technique to measure heat capacity.[2][4] The core

principle involves heating the sample with a known amount of heat and then monitoring the

temperature relaxation as it cools back to the base temperature.

Addenda Measurement: Before measuring the sample, a baseline measurement of the

empty sample platform with the Apiezon grease (the "addenda") must be performed across

the entire temperature range of interest (e.g., 2 K to 300 K). This addenda heat capacity will

be subtracted from the total measured heat capacity to isolate the contribution from the

sample.

Sample Measurement:

The puck with the mounted GdNi₃ sample is loaded into the PPMS chamber.

The sample space is evacuated to a high vacuum to ensure that heat is transferred

primarily through the sample and the platform, not through convection.

The measurement sequence is initiated via the control software. The system will cool to

the lowest desired temperature (e.g., 2 K).

The measurement proceeds by stabilizing the temperature at set points. At each point, a

small heat pulse is applied to the sample platform, raising its temperature slightly.

The temperature relaxation back to the base temperature is recorded. The heat capacity is

then calculated from the magnitude of the temperature rise and the time constant of the

relaxation.

This process is repeated at discrete temperature intervals up to the maximum desired

temperature (e.g., 300 K). It is advisable to take finer temperature steps around the

expected magnetic transition temperature (~115 K) to accurately resolve the anomaly.

Data Analysis: The PPMS software automatically subtracts the addenda heat capacity from

the raw data to yield the heat capacity of the GdNi₃ sample. The data is typically presented

as specific heat capacity (Cₚ) in units of J/mol·K.

Expected Data and Presentation
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While experimental data for GdNi₃ is not available in the cited literature, a table summarizing

the expected specific heat measurements would be structured as follows. The data would show

a clear peak at the Curie temperature of ~115 K.

Temperature (K) Specific Heat (J/mol·K)

2.0 Value

... ...

110.0 Value approaching peak

115.0 Peak Value (λ-anomaly)

120.0 Value decreasing from peak

... ...

300.0 Value approaching Dulong-Petit limit

Note: The above table is a template. Specific heat values would need to be populated from

experimental measurements.

Visualization of the Experimental Workflow
The logical flow of the specific heat measurement process can be visualized using the following

diagram.

Fig. 1: Experimental workflow for specific heat measurement.

Conclusion
This guide has outlined the standard experimental procedure for measuring the specific heat of

the intermetallic compound GdNi₃. The use of a PPMS with the thermal relaxation technique

provides a reliable method for obtaining high-quality data. The key feature expected in the

specific heat of GdNi₃ is a pronounced anomaly at its Curie temperature of approximately 115

K, which corresponds to the ferromagnetic to paramagnetic phase transition[1]. Accurate

measurement of this property is fundamental to a deeper understanding of the magnetic and

thermodynamic behavior of this and related rare-earth compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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